Cas no 851046-05-4 (4-iodonaphthalen-1-amine)

• Product Name: 4-iodonaphthalen-1-amine
• CAS No: 851046-05-4
• MF: C₁₀H₈IN
• MW: 269.081694602966
• MDL: MFCD09031106
• CID: 1832824
• PubChem ID: 21532781
• Update Time: 2025-05-19

4-iodonaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 4-iodo-
• 4-iodonaphthalen-1-amine
• SB82059
• BJB04605
• MFCD09031106
• 851046-05-4
• 1-Amino-4-iodonaphthalene
• G58255
• EN300-3022205
• 4-Iodo-1-naphthalenamine
• DB-184952
• SY302247
• SCHEMBL3890360
• AKOS015962954

• MDL： MFCD09031106
• Inchi： 1S/C10H8IN/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H,12H2
• InChI Key： AIZKSLYFNFNRRU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 268.97015g/mol
• Monoisotopic Mass: 268.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-iodonaphthalen-1-amine

Research Briefing on 4-iodonaphthalen-1-amine (CAS: 851046-05-4) in Chemical Biology and Pharmaceutical Applications

4-iodonaphthalen-1-amine (CAS: 851046-05-4) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of an iodine substituent at the 4-position and an amine group at the 1-position of the naphthalene ring, serves as a valuable building block in the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have explored the potential of 4-iodonaphthalen-1-amine as a precursor in the synthesis of biologically active compounds. For instance, researchers have utilized this compound in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, to construct diverse heterocyclic scaffolds. These reactions are pivotal in medicinal chemistry for the rapid assembly of drug-like molecules. The iodine atom in 4-iodonaphthalen-1-amine acts as an excellent leaving group, facilitating efficient coupling with various boronic acids and amines, thereby expanding the chemical space for drug development.

In addition to its synthetic utility, 4-iodonaphthalen-1-amine has been investigated for its direct biological activities. Preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain protein kinases, which are often implicated in cancer and inflammatory diseases. The amine functionality allows for further derivatization, enabling the introduction of pharmacophores that can enhance binding affinity and selectivity. Such modifications have led to the discovery of novel lead compounds with improved pharmacokinetic properties.

One notable application of 4-iodonaphthalen-1-amine is in the development of fluorescent probes for biological imaging. The naphthalene core provides a rigid and planar structure that is conducive to fluorescence, while the iodine atom can be replaced with other functional groups to tune the photophysical properties. Researchers have successfully employed derivatives of this compound in live-cell imaging studies, where they serve as sensitive reporters for detecting enzymatic activity and monitoring cellular processes in real-time.

Despite its promising potential, challenges remain in the optimization of 4-iodonaphthalen-1-amine-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of optimal derivatives, paving the way for more efficient drug discovery campaigns.

In conclusion, 4-iodonaphthalen-1-amine (CAS: 851046-05-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and biological imaging, highlighting its broad utility. Ongoing research efforts are expected to further elucidate its potential and overcome existing limitations, ultimately contributing to the development of novel therapeutic agents and diagnostic tools.